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Compound of Interest

Compound Name: ascr#2

Cat. No.: B3432016 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

ASCR#2, chemically known as Ascaroside C6, is a pheromone isolated from the nematode

Caenorhabditis elegans. For research purposes, it is typically supplied as a solution, often in

dimethyl sulfoxide (DMSO). Proper disposal of ASCR#2, and its associated solvent, is crucial

for maintaining laboratory safety and environmental compliance. This guide provides detailed

procedural steps for the safe handling and disposal of ASCR#2 waste.

Core Disposal Principles
Given that ASCR#2 is a biologically active research chemical and is often dissolved in DMSO,

a combustible solvent that can facilitate skin absorption of other chemicals, the waste must be

treated as hazardous chemical waste. Sink disposal is strictly prohibited. The primary goal is to

collect, contain, and label the waste for pickup and disposal by a certified hazardous waste

management service.

Quantitative Data Summary for Disposal
In the absence of a specific Safety Data Sheet (SDS) for Ascaroside C6, quantitative disposal

parameters are primarily dictated by the properties of the solvent, DMSO, and general

laboratory safety guidelines.
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Parameter Guideline Source/Rationale

Waste Category Hazardous Chemical Waste

Due to the nature of ASCR#2

as a research chemical and

the properties of the DMSO

solvent.

pH Range for Collection N/A (Do not neutralize)

Unnecessary for this type of

waste and could cause

unintended reactions.

Container Type
Chemically resistant, sealed

container

To prevent leaks and

evaporation.

Labeling Requirements
"Hazardous Waste," "ASCR#2

in DMSO," concentration

Accurate labeling is critical for

proper disposal.

Spill Residue Dispose as hazardous waste

Any materials used to clean up

spills are considered

contaminated.

Experimental Protocols for Disposal
The proper disposal of ASCR#2 does not involve experimental protocols in the traditional

sense, but rather a standardized step-by-step procedure for waste accumulation and disposal.

Waste Collection Protocol:

Designate a Waste Container: Use a clearly labeled, leak-proof container made of a material

compatible with DMSO (e.g., glass or a suitable plastic).

Label the Container: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste."

The full chemical names of all contents: "Ascaroside C6" and "Dimethyl Sulfoxide."

The approximate concentration of each component.
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The date the waste was first added to the container.

Collect Waste: As ASCR#2 solutions are used, collect all waste, including unused stock

solutions, and contaminated media, into the designated waste container.

Keep Container Closed: The waste container must be kept tightly sealed at all times, except

when adding waste.

Store Safely: Store the waste container in a designated, well-ventilated, and secure area,

away from sources of ignition.

Spill Cleanup Protocol:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate if Necessary: For large spills or if there is a risk of inhalation, evacuate the area.

Wear Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and chemical-

resistant gloves (butyl rubber gloves are recommended for DMSO).

Contain the Spill: Use absorbent pads or other inert material to contain the spill and prevent

it from spreading.

Absorb the Spill: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a

commercial absorbent).

Collect Contaminated Material: Carefully scoop the absorbed material and any contaminated

debris into a designated hazardous waste container.

Decontaminate the Area: Clean the spill area with soap and water.

Dispose of Cleanup Materials: All materials used for cleanup, including gloves and absorbent

pads, must be disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of ASCR#2.
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Waste Generation Waste Collection

Storage and Disposal

ASCR#2 in DMSO Solution Used in Experiment Collect Liquid Waste in Labeled, Sealed Container

Contaminated Materials (e.g., pipette tips, gloves) Collect Solid Waste in Labeled Bag/Container

Store in Designated Hazardous Waste Area Arrange for Pickup by Certified Waste Disposal Service Final Disposal at a Permitted Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ASCR#2 waste.

To cite this document: BenchChem. [Proper Disposal Procedures for ASCR#2 (Ascaroside
C6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432016#ascr-2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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